Cas no 61222-82-0 (Hexanoic acid, 4-bromo-)

Hexanoic acid, 4-bromo- structure
Hexanoic acid, 4-bromo- structure
Product Name:Hexanoic acid, 4-bromo-
CAS No:61222-82-0
MF:C6H11BrO2
MW:195.054341554642
CID:487763
PubChem ID:22168201
Update Time:2025-04-19

Hexanoic acid, 4-bromo- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 4-bromo-
    • 4-bromohexanoic acid
    • DTXSID70623129
    • 61222-82-0
    • SCHEMBL143442
    • Inchi: 1S/C6H11BrO2/c1-2-5(7)3-4-6(8)9/h5H,2-4H2,1H3,(H,8,9)
    • InChI Key: HKDXJLWAEYTBOQ-UHFFFAOYSA-N
    • SMILES: BrC(CC)CCC(=O)O

Computed Properties

  • Exact Mass: 193.99423
  • Monoisotopic Mass: 193.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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